![molecular formula C9H15NO4 B118507 Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate CAS No. 155431-01-9](/img/structure/B118507.png)
Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate, also known as EMDC, is a chemical compound used in scientific research for its potential therapeutic applications.
Mechanism of Action
Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate acts as an inhibitor of the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, this compound increases the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce oxidative stress and inflammation in the brain, which are both implicated in the development and progression of neurological disorders. It has also been shown to improve cognitive function and mood in animal models.
Advantages and Limitations for Lab Experiments
One advantage of Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate is its potential as a therapeutic agent for neurological disorders. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate could focus on its potential as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, further studies could investigate the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate is synthesized through the reaction of ethyl acetoacetate, ethyl chloroacetate, and hydroxylamine hydrochloride in the presence of sodium ethoxide. The resulting product is then purified through recrystallization.
Scientific Research Applications
Ethyl 3-ethoxy-5-methyl-4,5-dihydroisoxazole-5-carboxylate has been studied for its potential therapeutic applications in neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.
properties
CAS RN |
155431-01-9 |
---|---|
Molecular Formula |
C9H15NO4 |
Molecular Weight |
201.22 g/mol |
IUPAC Name |
ethyl 3-ethoxy-5-methyl-4H-1,2-oxazole-5-carboxylate |
InChI |
InChI=1S/C9H15NO4/c1-4-12-7-6-9(3,14-10-7)8(11)13-5-2/h4-6H2,1-3H3 |
InChI Key |
XGCKUUKFMNZMGY-UHFFFAOYSA-N |
SMILES |
CCOC1=NOC(C1)(C)C(=O)OCC |
Canonical SMILES |
CCOC1=NOC(C1)(C)C(=O)OCC |
synonyms |
5-Isoxazolecarboxylicacid,3-ethoxy-4,5-dihydro-5-methyl-,ethylester(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.